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N-NERVONYL CEREBROSIDE N-NERVONYL CEREBROSIDE
Brand Name: Vulcanchem
CAS No.: 17283-91-9
VCID: VC0093116
InChI: InChI=1S/C48H91NO8/c1-3-5-7-9-11-13-15-17-18-19-20-21-22-23-24-26-28-30-32-34-36-38-44(52)49-41(40-56-48-47(55)46(54)45(53)43(39-50)57-48)42(51)37-35-33-31-29-27-25-16-14-12-10-8-6-4-2/h17-18,35,37,41-43,45-48,50-51,53-55H,3-16,19-34,36,38-40H2,1-2H3,(H,49,52)/b18-17-,37-35+/t41?,42-,43-,45+,46+,47-,48+/m1/s1
SMILES: CCCCCCCCCCCCCC=CC(C(COC1C(C(C(C(O1)CO)O)O)O)NC(=O)CCCCCCCCCCCCCC=CCCCCCCCC)O
Molecular Formula: C48H91NO8
Molecular Weight: 810.2 g/mol

N-NERVONYL CEREBROSIDE

CAS No.: 17283-91-9

Main Products

VCID: VC0093116

Molecular Formula: C48H91NO8

Molecular Weight: 810.2 g/mol

N-NERVONYL CEREBROSIDE - 17283-91-9

CAS No. 17283-91-9
Product Name N-NERVONYL CEREBROSIDE
Molecular Formula C48H91NO8
Molecular Weight 810.2 g/mol
IUPAC Name (Z)-N-[(E,3R)-3-hydroxy-1-[(2S,3R,4S,5R,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxyoctadec-4-en-2-yl]tetracos-15-enamide
Standard InChI InChI=1S/C48H91NO8/c1-3-5-7-9-11-13-15-17-18-19-20-21-22-23-24-26-28-30-32-34-36-38-44(52)49-41(40-56-48-47(55)46(54)45(53)43(39-50)57-48)42(51)37-35-33-31-29-27-25-16-14-12-10-8-6-4-2/h17-18,35,37,41-43,45-48,50-51,53-55H,3-16,19-34,36,38-40H2,1-2H3,(H,49,52)/b18-17-,37-35+/t41?,42-,43-,45+,46+,47-,48+/m1/s1
Standard InChIKey WBOZIXHPUPAOIA-KVGFKTOYSA-N
Isomeric SMILES CCCCCCCCCCCCC/C=C/[C@H](C(CO[C@@H]1[C@@H]([C@H]([C@H]([C@H](O1)CO)O)O)O)NC(=O)CCCCCCCCCCCCC/C=C\CCCCCCCC)O
SMILES CCCCCCCCCCCCCC=CC(C(COC1C(C(C(C(O1)CO)O)O)O)NC(=O)CCCCCCCCCCCCCC=CCCCCCCCC)O
Canonical SMILES CCCCCCCCCCCCCC=CC(C(COC1C(C(C(C(O1)CO)O)O)O)NC(=O)CCCCCCCCCCCCCC=CCCCCCCCC)O
Synonyms C 24-cerebroside
N-nervonylgalactosylsphingosine
PubChem Compound 6443763
Last Modified Nov 11 2021
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